4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride

• IUPAC Name: 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C12H11N3O2.ClH/c1-8-6-11(14-7-13-8)15-10-4-2-9(3-5-10)12(16)17;/h2-7H,1H3,(H,16,17)(H,13,14,15);1H
• InChI Key: YLPQUOTYGPATIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2=CC=C(C=C2)C(=O)O.Cl
• Molecular Formula: C12H12ClN3O2
• Molecular Weight: 265.69 g/mol

Description

4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride, also known as MPABA hydrochloride, is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the pyrimidine-based compounds and has shown potential in various biomedical applications.

Mechanism of Action

The mechanism of action of 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride is not yet fully understood. However, studies have shown that it interacts with cellular proteins and enzymes, leading to various biochemical and physiological effects. 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has been shown to inhibit the activity of certain enzymes, including tyrosine kinase and proteases, which are involved in cancer cell proliferation and metastasis.
Biochemical and Physiological Effects
4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has been shown to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and antioxidant properties. It has been shown to induce apoptosis in cancer cells, leading to their death. 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has also been shown to reduce inflammation and oxidative stress in various animal models, making it a potential therapeutic agent for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its purity can be easily determined using standard analytical techniques. It is also stable under normal laboratory conditions, making it suitable for long-term storage. However, 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has shown significant potential in various biomedical applications, and there are several future directions for its research. One possible direction is the development of new drug delivery systems using 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride as a carrier. Another direction is the investigation of its potential as a therapeutic agent for various inflammatory diseases. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects.
Conclusion
In conclusion, 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride is a promising compound with potential applications in various biomedical fields. Its synthesis method is relatively simple and cost-effective, and it has shown excellent selectivity and sensitivity in cancer cell detection. 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and antioxidant properties. Although there are some limitations to its use in laboratory experiments, its potential for future research is significant.

Scientific Research Applications

4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has been extensively studied for its potential applications in biomedical research. It has shown promising results in various fields, including cancer therapy, drug delivery systems, and bioimaging. 4-[(6-methylpyrimidin-4-yl)amino]benzoic acid hydrochloride hydrochloride has been used as a fluorescent probe for the detection of cancer cells and has shown excellent selectivity and sensitivity. It has also been used in drug delivery systems to improve the bioavailability and efficacy of therapeutic agents.